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Compound of Interest

Compound Name: 2-Methoxybiphenyl

Cat. No.: B167064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxybiphenyl, with the Chemical Abstracts Service (CAS) number 86-26-0, is an

aromatic organic compound. Structurally, it consists of a biphenyl backbone with a methoxy

group substituted at the 2-position. This compound serves as a key intermediate in various

organic syntheses, including the preparation of pharmaceuticals and agrochemicals.[1] Its

physicochemical properties and reactivity are of significant interest to researchers in medicinal

chemistry and materials science. This guide provides a comprehensive overview of the core

properties, synthesis, spectral data, and known biological and toxicological information for 2-
Methoxybiphenyl.

Physicochemical Properties
2-Methoxybiphenyl is a colorless to pale yellow liquid or solid, its physical state being

dependent on purity and ambient temperature.[1] It is characterized by its solubility in many

organic solvents and limited solubility in water.[1] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Methoxybiphenyl
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Property Value Reference

CAS Number 86-26-0 [2]

Molecular Formula C₁₃H₁₂O [2]

Molecular Weight 184.23 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Melting Point 30-33 °C [1]

Boiling Point 274 °C [1]

Density 1.023 g/mL at 25 °C [1]

Refractive Index (n²⁰/D) 1.61 [1]

Solubility
Soluble in toluene; Insoluble in

water
[1]

LogP (estimated) 3.791 [1]

Synthesis
2-Methoxybiphenyl is commonly synthesized via the methylation of 2-phenylphenol. A detailed

experimental protocol for this synthesis is provided below.

Experimental Protocol: Synthesis of 2-Methoxybiphenyl
from 2-Phenylphenol
This protocol is based on the Williamson ether synthesis, where the hydroxyl group of 2-

phenylphenol is deprotonated by a base to form a phenoxide, which then acts as a nucleophile

to attack a methylating agent, such as dimethyl sulfate.

Materials and Equipment:

2-Phenylphenol

Potassium carbonate (anhydrous)
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Dimethyl sulfate

Acetone (dried)

Hexanes

Ethyl acetate (EtOAc)

500 mL two-necked round-bottomed flask

Magnetic stirrer and stir bar

Dropping funnel

Reflux condenser

Heating mantle

Rotary evaporator

Filtration apparatus

Silica gel for column chromatography

Thin-layer chromatography (TLC) plates and chamber

Nitrogen or Argon gas supply

Workflow Diagram for the Synthesis of 2-Methoxybiphenyl:
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Reaction Setup

Reaction

Work-up and Purification

Charge flask with 2-phenylphenol and K2CO3

Evacuate and backfill with N2

Add dried acetone

Add dimethyl sulfate dropwise at room temperature

Heat to 75 °C and stir for 16 h

Monitor reaction by TLC

Cool to room temperature

Filter to remove solids

Concentrate filtrate via rotary evaporation

Purify by flash column chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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